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Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantitative determination of Relicpixant in human
plasma. The method utilizes protein precipitation for sample preparation and a stable isotope-
labeled internal standard (IS) to ensure accuracy and precision. Chromatographic separation is
achieved on a C18 reversed-phase column with a gradient elution, followed by detection using
a triple quadrupole mass spectrometer in positive electrospray ionization mode. The method
was validated over a linear range of 0.5 to 500 ng/mL and demonstrated excellent accuracy,
precision, and recovery, making it suitable for pharmacokinetic studies in drug development.

Introduction

Relicpixant (BAY1217223) is a potent and selective P2X3 receptor antagonist under
investigation for the treatment of refractory chronic cough. To support pharmacokinetic and
toxicokinetic studies, a reliable and sensitive bioanalytical method is required for the
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quantification of Relicpixant in biological matrices. This application note details a validated LC-
MS/MS method for the determination of Relicpixant in human plasma.

Experimental
Materials and Reagents

» Relicpixant reference standard (purity >99%)

Relicpixant-d4 (internal standard, IS) (purity >99%)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (K2-EDTA)

Stock Solutions, Calibration Standards, and Quality
Control Samples

Stock solutions of Relicpixant and Relicpixant-d4 were prepared in methanol at a
concentration of 1 mg/mL. Working solutions were prepared by serial dilution in 50:50 (v/v)
acetonitrile/water.

Calibration standards were prepared by spiking blank human plasma with the appropriate
working solutions to yield final concentrations of 0.5, 1, 5, 10, 50, 100, 250, and 500 ng/mL.

Quality control (QC) samples were prepared in blank human plasma at four concentration
levels:

o Lower Limit of Quantification (LLOQ): 0.5 ng/mL
e Low QC (LQC): 1.5 ng/mL

e Medium QC (MQC): 75 ng/mL
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e High QC (HQC): 400 ng/mL

Sample Preparation

A simple protein precipitation method was employed for sample preparation:

To 50 L of plasma sample (calibrator, QC, or unknown), add 150 uL of acetonitrile
containing the internal standard (Relicpixant-d4 at 10 ng/mL).

Vortex mix for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Transfer 100 pL of the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions
Liquid Chromatography

System: A high-performance liquid chromatography (HPLC) system capable of gradient
elution.

e Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 pm).
e Mobile Phase A: 0.1% Formic acid in water.

» Mobile Phase B: 0.1% Formic acid in acetonitrile.

e Flow Rate: 0.4 mL/min.

* Injection Volume: 5 pL.

e Column Temperature: 40°C.

o Gradient Program:
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Mass Spectrometry

o System: A triple quadrupole mass spectrometer.

« lonization Mode: Electrospray lonization (ESI), Positive.

e Multiple Reaction Monitoring (MRM) Transitions:

Collision Energy

Compound Precursor lon (m/z)  Product lon (m/z) (eV)
e

Relicpixant 501.1 353.1 25

Relicpixant-d4 505.1 357.1 25

e Source Parameters:

[e]

lonSpray Voltage: 5500 V

[e]

Temperature: 500°C

o

Curtain Gas: 30 psi

[¢]

lon Source Gas 1: 50 psi

[¢]

lon Source Gas 2: 50 psi
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Results and Discussion
Method Validation

The method was validated according to regulatory guidelines for bioanalytical method
validation. The following parameters were assessed: selectivity, linearity, accuracy, precision,
recovery, matrix effect, and stability.

Selectivity: No significant interfering peaks were observed at the retention times of Relicpixant
and the internal standard in blank plasma samples from six different sources.

Linearity: The calibration curve was linear over the concentration range of 0.5 to 500 ng/mL. A
linear regression with a 1/x2 weighting factor provided the best fit, with a correlation coefficient
(r3) > 0.99.

Accuracy and Precision: The intra- and inter-day accuracy and precision were evaluated at four
QC levels. The results, summarized in Table 1, demonstrate that the method is both accurate
and precise.

Table 1: Intra- and Inter-day Accuracy and Precision

. Intra-day Intra-day Inter-day Inter-day

Concentrati . . .
QC Level Precision Accuracy Precision Accuracy

on (nhg/mL)

(%CV) (%) (%CV) (%)

LLOQ 0.5 6.8 105.2 8.1 103.5
LQC 15 5.2 102.1 6.5 101.7
MQC 75 4.1 98.9 5.3 99.4
HQC 400 3.5 101.5 4.7 100.8

Recovery and Matrix Effect: The extraction recovery and matrix effect were assessed at three
QC levels (LQC, MQC, HQC). The results are presented in Table 2. The recovery of
Relicpixant was consistent and reproducible. No significant matrix effect was observed.

Table 2: Recovery and Matrix Effect
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Concentration .
QC Level (ng/mL) Mean Recovery (%) Matrix Effect (%)
ng/m
LQC 1.5 92.5 1.8
MQC 75 94.1 -0.5
HQC 400 93.7 1.2

Stability: Relicpixant was found to be stable in human plasma under various storage and
handling conditions, including bench-top stability (4 hours at room temperature), freeze-thaw
stability (3 cycles), and long-term storage (-80°C for 3 months).

Workflow and Pathway Diagrams
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Caption: Experimental workflow for the quantification of Relicpixant in plasma.
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Relicpixant in Plasma
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Caption: Logical flow of the analytical method.

Conclusion

The LC-MS/MS method described in this application note provides a sensitive, specific, and
reliable means for the quantitative analysis of Relicpixant in human plasma. The simple
sample preparation procedure and short run time make it suitable for high-throughput analysis
in support of clinical and non-clinical pharmacokinetic studies. The method has been
successfully validated and meets the acceptance criteria for bioanalytical method validation.

¢ To cite this document: BenchChem. [Application Note: Quantitative Analysis of Relicpixant in
Human Plasma by LC-MS/MS]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15584455/docs#application-note-quantitative-
analysis-of-relicpixant-in-human-plasma-by-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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